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Compound of Interest

Compound Name: 4-Methylthiazole-5-carboxylic acid

Cat. No.: B128473 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals engaged in the handling of 4-Methylthiazole-5-carboxylic acid
(CAS No. 20485-41-0). Adherence to these procedures is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methylthiazole-5-carboxylic acid is classified as a substance that may cause an allergic

skin reaction.[1] Therefore, the use of appropriate personal protective equipment is mandatory

to prevent exposure.

Summary of Recommended Personal Protective Equipment:
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles

European Standard

EN 166 or ANSI Z87.1

compliant

Protects against

splashes and airborne

particles.[1][2]

Face Shield
Worn over safety

goggles

Recommended for

large quantities or

when there is a

significant risk of

splashing.[2]

Hand Protection Nitrile Gloves
Disposable, powder-

free

Provides protection

against incidental

contact.[1][2] For

prolonged contact,

consider double-

gloving or using

thicker, chemical-

resistant gloves.[3][4]

Body Protection Laboratory Coat

Long-sleeved, flame-

retardant

recommended

Protects skin and

personal clothing from

contamination.[2]

Respiratory Protection
N95 or N100

Respirator
NIOSH-approved

Required when

handling powders or

in poorly ventilated

areas to prevent

inhalation of dust or

aerosols.[1]

Safe Handling and Storage Protocols
Proper handling and storage are crucial for minimizing risks associated with 4-Methylthiazole-
5-carboxylic acid.

Operational Plan:
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Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within

a chemical fume hood to minimize inhalation exposure.[3] Ensure that eyewash stations and

safety showers are readily accessible.[1]

Handling Procedures:

Avoid direct contact with skin, eyes, and clothing by consistently wearing the

recommended PPE.

Minimize the generation of dust and aerosols.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Remove and wash contaminated clothing before reuse.[1]

Storage:

Store in a tightly closed, properly labeled container.[1]

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Physicochemical Data:

Property Value

Molecular Formula C5 H5 N O2 S

Molecular Weight 143.16 g/mol [1]

Appearance Solid

Melting Point 287 °C (decomposes)

Emergency and Disposal Procedures
First-Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If

skin irritation or a rash occurs, seek medical advice.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[1]

Ingestion: Clean mouth with water and seek medical attention.[1]

Disposal Plan:

Chemical Disposal: Dispose of 4-Methylthiazole-5-carboxylic acid in accordance with

local, state, and federal regulations. Do not mix with other waste streams.

Contaminated PPE Disposal: Treat used gloves, lab coats, and other disposable PPE as

hazardous waste and dispose of them according to institutional and regulatory guidelines.

Container Disposal: Handle empty containers as if they still contain the product.

Workflow for Handling 4-Methylthiazole-5-carboxylic
Acid
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Caption: Logical workflow for the safe handling of 4-Methylthiazole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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